Cas no 2823-42-9 (Flumethasone Acetate)

• Product Name: Flumethasone Acetate
• CAS No: 2823-42-9
• MF: C₂₄H₃₀F₂O₆
• MW: 452.488214969635
• CID: 43452
• PubChem ID: 11155198
• Update Time: 2025-11-01

Flumethasone Acetate Chemical and Physical Properties

Names and Identifiers

• Flumethasone-17-acetate
• 6a,9-Difluoro-11b,17,21-trihydroxy-16a-methylpregna-1,4-diene-3,20-dione 21-acetate
• Flumethasone Acetate
• [2-[(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Fluosmin Suspension
• Q27279840
• 6alpha-Fluorodexamethasone 21-Acetate
• FLUMETASONE ACETATE
• 2823-42-9
• NCGC00507799-01
• EINECS 220-581-6
• HB84ATQ00X
• UNII-HB84ATQ00X
• AKOS040744781
• DTXSID50182481
• DTXCID60104972
• HY-134115
• NS00010475
• Q-101378
• 2-((6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
• [2-[(6S, 8S, 9R, 10S, 11S, 13S, 14S, 16R, 17R)-6, 9-difluoro-11, 17-dihydroxy-10, 13, 16-trimethyl-3-oxo-6, 7, 8, 11, 12, 14, 15, 16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Q-101377
• FLUMETHASONE ACETATE [GREEN BOOK]
• CS-0138169
• Flumethasone 21-acetate
• SCHEMBL7155353
• 6alpha,9-Difluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate
• ISSQQUKLQJHHOR-OSNGSNEUSA-N
• DA-73388
• Flumethasone 21-Acetate; 6a-Fluorodexamethasone 21-Acetate; 6a,9-Difluoro-11ss,17,21-trihydroxy-16a-methyl-pregna-1,4-diene-3,20-dione 21-Acetate;
• GLXC-20127
• 220-581-6
• Flumethasone 21-acetate;6a-Fluorodexamethasone 21-acetate;6a,9-Difluoro-11b,17,21-trihydroxy-16a-methyl-pregna-1,4-diene-3,20-dione 21-acetate
• FF23330

• Inchi： 1S/C24H30F2O6/c1-12-7-15-16-9-18(25)17-8-14(28)5-6-21(17,3)23(16,26)19(29)10-22(15,4)24(12,31)20(30)11-32-13(2)27/h5-6,8,12,15-16,18-19,29,31H,7,9-11H2,1-4H3/t12-,15+,16+,18+,19+,21+,22+,23+,24+/m1/s1
• InChI Key： ISSQQUKLQJHHOR-OSNGSNEUSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H](C)[C@](C(COC(C)=O)=O)([C@@]1(C)C[C@@H]2O)O)F)=O)C

Computed Properties

• Exact Mass: 452.20100
• Monoisotopic Mass: 452.201045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 945
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 581.0±50.0 °C at 760 mmHg
• Flash Point: 305.2±30.1 °C
• Refractive Index: 1.56
• PSA: 100.90000
• LogP: 2.41450
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Flumethasone Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives